Cas no 68052-14-2 (1,4-dibutoxy-2,5-dichlorobenzene)

• Product Name: 1,4-dibutoxy-2,5-dichlorobenzene
• CAS No: 68052-14-2
• MF: C₁₄H₂₀Cl₂O₂
• MW: 291.213402748108
• CID: 968492
• PubChem ID: 106470
• Update Time: 2025-04-19

1,4-dibutoxy-2,5-dichlorobenzene Chemical and Physical Properties

Names and Identifiers

• 1,4-dibutoxy-2,5-dichlorobenzene
• 2,5-Dibutoxy-1,4-dichlorobenzene
• Benzene, 1,4-dibutoxy-2,5-dichloro-
• SCHEMBL7799554
• EINECS 268-307-4
• DTXSID7071028
• NS00036376
• Z8F63WQZ4K
• 68052-14-2
• KSNRQRXMGLBIJR-UHFFFAOYSA-N

• Inchi： 1S/C14H20Cl2O2/c1-3-5-7-17-13-9-12(16)14(10-11(13)15)18-8-6-4-2/h9-10H,3-8H2,1-2H3
• InChI Key： KSNRQRXMGLBIJR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1OCCCC)Cl)OCCCC

Computed Properties

• Exact Mass: 290.0842
• Monoisotopic Mass: 290.0840353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46